3-Cyano-5-(4-methoxy-3-methylphenyl)phenol, 95%

• IUPAC Name: 3-hydroxy-5-(4-methoxy-3-methylphenyl)benzonitrile
• InChI: InChI=1S/C15H13NO2/c1-10-5-12(3-4-15(10)18-2)13-6-11(9-16)7-14(17)8-13/h3-8,17H,1-2H3
• InChI Key: PWMVMQNYKWXSHY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CC(=CC(=C2)C#N)O)OC
• Molecular Formula: C15H13NO2
• DSSTOX Substance ID: DTXSID90684772
• Molecular Weight: 239.27 g/mol
• CAS RN: 1261894-75-0

Description

3-Cyano-5-(4-methoxy-3-methylphenyl)phenol, 95% (3C5MMPP95) is an organic compound that has a wide range of applications in scientific research. It is a phenol derivative that has been found to have potential use as a pesticide, as an antioxidant, and in the synthesis of other compounds.

Scientific Research Applications

3-Cyano-5-(4-methoxy-3-methylphenyl)phenol, 95% has been studied extensively for its potential use in scientific research. It has been found to have potential as a pesticide, as an antioxidant, and in the synthesis of other compounds. It has also been found to have potential applications in the synthesis of drugs, such as anti-cancer drugs, and as a potential inhibitor of the enzyme acetylcholinesterase.

Mechanism of Action

The mechanism of action of 3-Cyano-5-(4-methoxy-3-methylphenyl)phenol, 95% is not yet fully understood. However, it has been found to interact with a number of enzymes and receptors in the body, including acetylcholinesterase, which is responsible for the breakdown of acetylcholine in the body. It is believed that this interaction may be responsible for the pesticidal, antioxidant, and drug synthesis properties of 3-Cyano-5-(4-methoxy-3-methylphenyl)phenol, 95%.
Biochemical and Physiological Effects
3-Cyano-5-(4-methoxy-3-methylphenyl)phenol, 95% has been found to have a number of biochemical and physiological effects. It has been found to be an effective insecticide, and it has also been found to have antioxidant properties. In addition, it has been found to have potential applications in the synthesis of drugs, such as anti-cancer drugs, and as a potential inhibitor of the enzyme acetylcholinesterase.

Advantages and Limitations for Lab Experiments

3-Cyano-5-(4-methoxy-3-methylphenyl)phenol, 95% has a number of advantages and limitations for use in laboratory experiments. One advantage of using 3-Cyano-5-(4-methoxy-3-methylphenyl)phenol, 95% is that it is relatively safe to handle, as it does not produce toxic byproducts. It is also relatively inexpensive and easy to synthesize, making it a cost-effective option for laboratory experiments. However, it is important to note that 3-Cyano-5-(4-methoxy-3-methylphenyl)phenol, 95% is a relatively new compound, and its effects on the body are still not fully understood. As such, it is important to use caution when conducting experiments with 3-Cyano-5-(4-methoxy-3-methylphenyl)phenol, 95%.

Future Directions

There are a number of potential future directions for 3-Cyano-5-(4-methoxy-3-methylphenyl)phenol, 95%. One potential direction is to further investigate its potential as an insecticide. Another potential direction is to further investigate its potential as an antioxidant, as well as its potential for use in the synthesis of drugs. Additionally, further research could be conducted to better understand its mechanism of action, as well as its potential effects on the body. Finally, further research could be conducted to investigate its potential for use in other applications, such as in the synthesis of other compounds.

Synthesis Methods

3-Cyano-5-(4-methoxy-3-methylphenyl)phenol, 95% can be synthesized using a number of methods, including the chemical reaction of 4-methoxy-3-methylphenol and sodium nitrite in acetic acid. This reaction produces an intermediate product known as 4-methoxy-3-methylphenyl nitrite, which is then reacted with sodium cyanide in aqueous solution to produce 3-Cyano-5-(4-methoxy-3-methylphenyl)phenol, 95%. This method has been found to be the most efficient and cost-effective way to produce 3-Cyano-5-(4-methoxy-3-methylphenyl)phenol, 95%.